Cas no 1270454-90-4 (4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL)

• Product Name: 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL
• CAS No: 1270454-90-4
• MF: C₈H₈F₃NO₂
• MW: 207.149832725525
• MDL: MFCD18706090
• CID: 5582987
• PubChem ID: 77128077
• Update Time: 2025-05-25

4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL
• 1,2-Benzenediol, 4-(1-amino-2,2,2-trifluoroethyl)-
• 1270454-90-4
• EN300-1938233

• MDL： MFCD18706090
• Inchi： 1S/C8H8F3NO2/c9-8(10,11)7(12)4-1-2-5(13)6(14)3-4/h1-3,7,13-14H,12H2
• InChI Key： DYJXJYSZQXCNSP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)O)O)N)(F)F

Computed Properties

• Exact Mass: 207.05071298g/mol
• Monoisotopic Mass: 207.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL

Comprehensive Overview of 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)BENZENE-1,2-DIOL (CAS No. 1270454-90-4): Properties, Applications, and Research Insights

4-(1-Amino-2,2,2-trifluoroethyl)benzene-1,2-diol, identified by its CAS number 1270454-90-4, is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoroethylamine moiety attached to a catechol backbone, making it a subject of interest for drug discovery and material science. Its structural versatility allows for applications in enzyme inhibition studies, ligand design, and metabolic pathway modulation, aligning with current trends in precision medicine and sustainable chemistry.

The growing demand for fluorinated bioactive molecules has propelled research into compounds like 4-(1-amino-2,2,2-trifluoroethyl)benzene-1,2-diol. Fluorination often enhances metabolic stability and bioavailability, addressing key challenges in drug development. Recent studies highlight its role in targeting GPCRs (G-protein-coupled receptors) and kinase enzymes, which are hotspots in oncology and neurology research. Researchers are also exploring its utility in PET (positron emission tomography) tracer synthesis, leveraging the fluorine atoms for isotopic labeling.

From a synthetic chemistry perspective, the compound’s catechol group offers chelating properties, useful in metal-catalyzed reactions and coordination chemistry. This aligns with the industry’s shift toward greener catalytic processes. Environmental scientists are investigating its degradation pathways to ensure compliance with green chemistry principles, a topic frequently searched in academic and industrial forums.

Analytical characterization of CAS 1270454-90-4 involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are critical for quality control in high-value chemical synthesis, another trending topic in analytical chemistry circles. The compound’s stability under varying pH conditions is also under scrutiny, particularly for formulation development in pharmaceuticals.

In material science, derivatives of 4-(1-amino-2,2,2-trifluoroethyl)benzene-1,2-diol are being tested as monomers for high-performance polymers. Their thermal resistance and electronic properties make them candidates for flexible electronics and biodegradable plastics, addressing the global push for sustainable materials. Patent databases reveal increasing filings around such applications, reflecting commercial interest.

Safety and handling protocols for this compound emphasize standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. Researchers frequently search for structure-activity relationships (SAR) data and toxicity profiles of fluorinated compounds, underscoring the need for transparent data sharing in scientific communities.

In summary, 4-(1-amino-2,2,2-trifluoroethyl)benzene-1,2-diol (1270454-90-4) exemplifies the intersection of medicinal chemistry, environmental sustainability, and advanced materials. Its multidisciplinary relevance ensures continued exploration, driven by innovations in fluorine chemistry and biomolecular engineering.